Cas no 2138540-37-9 (1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride
• CAS No: 2138540-37-9
• MF: C₈H₁₁ClO₃S
• MW: 222.689140558243
• CID: 5896664
• PubChem ID: 165495690
• Update Time: 2025-06-08

1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride
• EN300-1142868
• 2138540-37-9

• Inchi： 1S/C8H11ClO3S/c1-12-7-3-2-4-8(5-6-8)13(9,10)11/h4-7H2,1H3
• InChI Key： NFWGUFMBVLETIN-UHFFFAOYSA-N
• SMILES： ClS(C1(CC#CCOC)CC1)(=O)=O

Computed Properties

• Exact Mass: 222.0117431g/mol
• Monoisotopic Mass: 222.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride

Introduction to 1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride (CAS No. 2138540-37-9)

1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural features and potential applications. This compound, identified by the CAS number 2138540-37-9, belongs to a class of molecules that incorporate both cyclopropane and propargyl moieties, which are known for their distinct chemical reactivity and biological significance. The presence of a sulfonyl chloride group further enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in drug development.

The structural framework of 1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride consists of a cyclopropane ring substituted with a propargyl group at the 1-position and a sulfonyl chloride moiety at the 1-sulfonyl position. The cyclopropane ring is a highly strained three-membered heterocycle that is known to exhibit remarkable stability despite its inherent strain. This strain can be exploited in various chemical reactions, making it a valuable scaffold for designing molecules with specific biological activities. The propargyl group, on the other hand, introduces a terminal alkyne functionality, which can participate in various coupling reactions such as Sonogashira coupling, allowing for further functionalization and diversification of the molecular structure.

The sulfonyl chloride group is particularly noteworthy as it serves as a versatile leaving group in nucleophilic substitution reactions. This feature makes 1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride an excellent precursor for synthesizing sulfonamides, sulfonic acids, and other derivatives that are commonly found in pharmaceuticals. The methoxy group at the 4-position of the butynyl chain adds another layer of functional complexity, influencing both the electronic properties and steric environment of the molecule. This combination of structural elements makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in leveraging cyclopropane-containing compounds for their potential therapeutic applications. Cyclopropanes are known to exhibit interesting biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The strained nature of the cyclopropane ring can disrupt protein-protein interactions or interfere with enzyme function, leading to novel mechanisms of action for drug candidates. For instance, studies have shown that cyclopropane derivatives can inhibit certain enzymes by mimicking natural substrates or by inducing conformational changes in the enzyme active site.

The propargyl group in 1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride also opens up possibilities for conjugation with other bioactive molecules through click chemistry approaches. Click reactions are highly efficient and selective methods for constructing complex molecular architectures, making them invaluable tools in drug discovery and material science. By incorporating azides or alkynes into the molecular design, researchers can create stable triazole linkages or other covalent bonds, enabling the synthesis of polyfunctionalized compounds with tailored properties.

Moreover, the sulfonyl chloride functionality provides an opportunity to explore metal-catalyzed cross-coupling reactions, which are widely used in organic synthesis to construct carbon-carbon bonds. These reactions can be facilitated by palladium or copper catalysts and are particularly useful for introducing aryl or vinyl groups into the molecular structure. Such modifications can enhance the solubility, bioavailability, or target specificity of drug candidates, contributing to their overall efficacy.

Recent advancements in computational chemistry have also contributed to the design and optimization of molecules like 1-(4-methoxybut-2-yn-1-yl)cyclopropane-1-sulfonyl chloride. Molecular modeling techniques allow researchers to predict the binding modes of these compounds to biological targets with high accuracy, enabling rational drug design. By integrating experimental data with computational predictions, scientists can identify promising lead compounds that require further optimization through synthetic chemistry.

The methoxy group at the 4-position of the butynyl chain is another feature that deserves attention. Methoxy-substituted compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their unsubstituted counterparts. This is particularly important in drug development, where metabolic degradation can significantly reduce the bioavailability and therapeutic effect of a drug candidate. The methoxy group can also influence electronic effects within the molecule, affecting reactivity and interaction with biological targets.

In conclusion,1-(4-methoxybut-2-yn-1 -yl)cyclopropane - 1 - sulfonyl chloride (CAS No. 2138540 - 37 - 9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a strained cyclopropane ring with propargyl and sulfonyl chloride functionalities—make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. The growing interest in cyclopropane-containing compounds and advancements in synthetic methodologies further underscore its importance as a building block for novel drug candidates.